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Compound of Interest

Compound Name: Progesterone 3-biotin

Cat. No.: B1163568

This technical guide provides a comprehensive overview of Progesterone 3-biotin, a
biotinylated derivative of the steroid hormone progesterone. It is intended for researchers,
scientists, and drug development professionals working in fields such as endocrinology,
reproductive biology, and diagnostics. This document details the chemical structure,
physicochemical properties, and common applications of this valuable research tool.

Chemical Structure and Properties

Progesterone 3-biotin is a synthetic derivative of progesterone where a biotin molecule is
covalently attached to the C-3 position of the progesterone steroid nucleus. This linkage is
typically achieved through an oxime bond formed from the 3-keto group of progesterone and a
biotinylated linker containing a hydroxylamine or aminooxy group. The resulting conjugate
retains the essential steroid structure of progesterone while incorporating the high-affinity
binding properties of biotin for avidin and streptavidin.

The systematic IUPAC name for a common form of Progesterone 3-biotin is N-[5-[[2-[(E)-(17-
acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopentaa]phenanthren-3-
ylidene)amino]oxyacetyllJamino]pentyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-
4-yl)pentanamide[1].

Physicochemical Properties

A summary of the key quantitative data for Progesterone 3-biotin is presented in the table
below.
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Property Value Reference
Molecular Formula C38H59N505S [1]
Molecular Weight 698.0 g/mol [1][2]

Purity >98% [2]
Solubility 10 mg/mL in Ethanol [2]

Storage Temperature -20°C [2]

Synthesis and Biotinylation

The synthesis of Progesterone 3-biotin involves the chemical modification of progesterone to
introduce a reactive group for biotin conjugation. A common strategy involves the formation of
an oxime at the C-3 position, which can then be coupled to a biotin derivative. Progesterone 3-
(O-carboxymethyl)oxime is a key intermediate in this process[3][4].

Proposed Synthetic Workflow for Progesterone 3-biotin
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A proposed synthetic workflow for the generation of Progesterone 3-biotin.

Experimental Protocols
General Biotinylation Protocol

While a specific, detailed protocol for the synthesis of Progesterone 3-biotin is not readily
available in public literature, a general approach for the biotinylation of molecules with primary
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amines can be adapted. For the final coupling step, a biotin derivative with a reactive ester,
such as an N-hydroxysuccinimide (NHS) ester, is commonly used[5][6].

o Preparation of Reactants: Dissolve the progesterone-linker intermediate (containing a
primary amine) and the biotin-NHS ester in a suitable anhydrous organic solvent, such as
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

o Reaction: Add the biotin-NHS ester solution to the progesterone-linker solution in a
stoichiometric ratio, often with a slight excess of the biotin reagent. The reaction is typically
carried out at room temperature for several hours to overnight with gentle stirring.

 Purification: The resulting Progesterone 3-biotin conjugate is purified from unreacted
starting materials and byproducts using chromatographic techniques such as column
chromatography or high-performance liquid chromatography (HPLC).

o Characterization: The identity and purity of the final product are confirmed by analytical
methods like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Applications in Research

Progesterone 3-biotin is primarily used as a probe in various biochemical and cell-based
assays due to the high specificity and affinity of the biotin-avidin interaction[7][8][9].

Immunoassays

A major application of Progesterone 3-biotin is in competitive immunoassays, such as
enzyme-linked immunosorbent assays (ELISA), for the quantitative determination of
progesterone in biological samples[10][11]. In this format, free progesterone in the sample
competes with a fixed amount of Progesterone 3-biotin for binding to a limited number of anti-
progesterone antibody binding sites. The amount of bound Progesterone 3-biotin is then
detected using an enzyme-conjugated streptavidin, and the signal is inversely proportional to
the concentration of progesterone in the sample.
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Workflow for a Competitive ELISA using Progesterone 3-biotin
N\
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A generalized workflow for a competitive ELISA to measure progesterone.

Progesterone Receptor Signaling

Progesterone exerts its biological effects primarily through the progesterone receptor (PR), a
member of the nuclear receptor superfamily of ligand-activated transcription factors[12]. Upon
binding progesterone, the PR undergoes a conformational change, dimerizes, and translocates
to the nucleus where it binds to specific DNA sequences known as progesterone response
elements (PRES) to regulate the transcription of target genes. This is referred to as the

genomic signaling pathway.
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In addition to this classical genomic pathway, progesterone can also elicit rapid, non-genomic
effects through membrane-associated PRs. This can lead to the activation of intracellular
signaling cascades, such as the c-Src and MAPK pathways, independent of gene

transcription[13][14][15].

Progesterone Receptor Signaling Pathways
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Overview of the genomic and non-genomic signaling pathways of progesterone.
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Conclusion

Progesterone 3-biotin is a versatile and indispensable tool for researchers studying the
biological roles of progesterone. Its well-defined chemical structure and the robust biotin-avidin
technology enable its use in a wide array of sensitive and specific assays. This guide provides
the foundational knowledge for the effective application of Progesterone 3-biotin in a research
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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